Cas no 2411294-30-7 (2-[(Diphenylphosphoroso)methyl]phenyl sulfurofluoridate)

• Product Name: 2-[(Diphenylphosphoroso)methyl]phenyl sulfurofluoridate
• CAS No: 2411294-30-7
• MF: C₁₉H₁₆FO₄PS
• MW: 390.36510848999
• CID: 5356167
• Update Time: 2025-06-14

2-[(Diphenylphosphoroso)methyl]phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 2-[(diphenylphosphoroso)methyl]phenyl sulfurofluoridate
• 1-(Diphenylphosphorylmethyl)-2-fluorosulfonyloxybenzene
• Z4168346435
• 2-[(Diphenylphosphoroso)methyl]phenyl sulfurofluoridate

• Inchi： 1S/C19H16FO4PS/c20-26(22,23)24-19-14-8-7-9-16(19)15-25(21,17-10-3-1-4-11-17)18-12-5-2-6-13-18/h1-14H,15H2
• InChI Key： CEBIXDVLVRUPNS-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC=CC=1CP(C1C=CC=CC=1)(C1C=CC=CC=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 569
• XLogP3: 4.1
• Topological Polar Surface Area: 68.8

Additional information on 2-[(Diphenylphosphoroso)methyl]phenyl sulfurofluoridate

Recent Advances in the Study of 2-[(Diphenylphosphoroso)methyl]phenyl sulfurofluoridate (CAS: 2411294-30-7)

The compound 2-[(Diphenylphosphoroso)methyl]phenyl sulfurofluoridate (CAS: 2411294-30-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique chemical properties and potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

Recent studies have highlighted the role of 2-[(Diphenylphosphoroso)methyl]phenyl sulfurofluoridate as a versatile reagent in organic synthesis, particularly in the formation of sulfur-fluorine bonds, which are critical in the design of bioactive molecules. Researchers have successfully employed this compound in the synthesis of novel sulfonyl fluoride derivatives, which exhibit promising inhibitory activity against various enzymes implicated in disease pathways. The compound's ability to act as a selective modifying agent for cysteine residues in proteins has also been explored, opening new avenues for targeted drug design.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of 2-[(Diphenylphosphoroso)methyl]phenyl sulfurofluoridate in the development of covalent inhibitors for kinases. The study revealed that the compound's unique electrophilic properties enable it to form stable adducts with nucleophilic residues in the active sites of kinases, thereby providing a platform for the design of highly specific kinase inhibitors. This finding has significant implications for the treatment of cancers and other kinase-driven diseases.

Another area of research has focused on the compound's potential as a probe for chemical biology applications. By leveraging its reactivity with thiol groups, researchers have developed innovative strategies for labeling and tracking proteins in live cells. This approach has been instrumental in elucidating the dynamic interactions of proteins in complex biological systems, offering insights into disease mechanisms and potential therapeutic targets.

Despite these advancements, challenges remain in the optimization of 2-[(Diphenylphosphoroso)methyl]phenyl sulfurofluoridate for clinical applications. Issues such as stability, selectivity, and toxicity need to be addressed through further research. However, the compound's versatility and the growing body of evidence supporting its utility in drug discovery underscore its potential as a valuable tool in the chemical biology and medicinal chemistry toolkit.

In conclusion, the latest research on 2-[(Diphenylphosphoroso)methyl]phenyl sulfurofluoridate (CAS: 2411294-30-7) highlights its multifaceted role in drug discovery and chemical biology. Continued exploration of its properties and applications is expected to yield further breakthroughs, paving the way for innovative therapeutic strategies.